3,24-dihydroxycholest-8(14)-en-15-one
3,24-dihydroxycholest-8(14)-en-15-one
Brand Name:
Vulcanchem
CAS No.:
120171-12-2
VCID:
VC0220820
InChI:
InChI=1S/C27H44O3/c1-16(2)23(29)9-6-17(3)22-15-24(30)25-20-8-7-18-14-19(28)10-12-26(18,4)21(20)11-13-27(22,25)5/h16-19,21-23,28-29H,6-15H2,1-5H3/t17-,18+,19+,21+,22-,23?,26+,27-/m1/s1
SMILES:
CC(C)C(CCC(C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O)O
Molecular Formula:
C27H44O3
Molecular Weight:
416.6 g/mol
3,24-dihydroxycholest-8(14)-en-15-one
CAS No.: 120171-12-2
Main Products
VCID: VC0220820
Molecular Formula: C27H44O3
Molecular Weight: 416.6 g/mol
| CAS No. | 120171-12-2 |
|---|---|
| Product Name | 3,24-dihydroxycholest-8(14)-en-15-one |
| Molecular Formula | C27H44O3 |
| Molecular Weight | 416.6 g/mol |
| IUPAC Name | (3S,5S,9R,10S,13R,17R)-3-hydroxy-17-[(2R)-5-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one |
| Standard InChI | InChI=1S/C27H44O3/c1-16(2)23(29)9-6-17(3)22-15-24(30)25-20-8-7-18-14-19(28)10-12-26(18,4)21(20)11-13-27(22,25)5/h16-19,21-23,28-29H,6-15H2,1-5H3/t17-,18+,19+,21+,22-,23?,26+,27-/m1/s1 |
| Standard InChIKey | JHMBRHJGBMZVML-MOTDRCRLSA-N |
| Isomeric SMILES | C[C@H](CCC(C(C)C)O)[C@H]1CC(=O)C2=C3CC[C@H]4C[C@H](CC[C@@]4([C@H]3CC[C@]12C)C)O |
| SMILES | CC(C)C(CCC(C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O)O |
| Canonical SMILES | CC(C)C(CCC(C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O)O |
| Synonyms | 3,24-DHAC-8-en-15-one 3,24-dihydroxycholest-8(14)-en-15-one 3beta,24-dihydroxy-5alpha-cholest-8(14)-en-15-one |
| PubChem Compound | 15231300 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume